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Compound of Interest

Compound Name: Carpalasionin

Cat. No.: B1150719

For Immediate Release

A comprehensive technical guide on the structural analysis of Carpalasionin, a naturally
occurring diterpenoid, has been compiled for researchers, scientists, and professionals in drug
development. This document provides a detailed overview of the molecule's chemical
properties, experimental protocols for its study, and an exploration of its potential biological
significance based on its structural class.

Carpalasionin, isolated from the plant Rabdosia lasiocarpa, is classified as an ent-kaurane
diterpenoid. Molecules of this class are known for their diverse and potent biological activities,
including anticancer properties. This guide summarizes the available scientific information on
Carpalasionin and related compounds to facilitate further research and development.

Core Molecular Data

A summary of the fundamental properties of Carpalasionin is presented below. This data is
essential for the accurate preparation and analysis of the molecule in a laboratory setting.
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Property Value Source

Molecular Formula C22H280s Chemical Supplier Data
Molecular Weight 420.45 g/mol Chemical Supplier Data
CAS Number 83150-97-4 Chemical Supplier Data
Class ent-kaurane diterpenoid Scientific Literature
Natural Source Rabdosia lasiocarpa Scientific Literature

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and advancement of
scientific findings. The following section outlines the general procedures for the isolation and
structural elucidation of Carpalasionin, based on standard practices for natural product

chemistry and the primary literature.

Isolation and Purification

The isolation of Carpalasionin from Rabdosia lasiocarpa typically involves the following
workflow:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1150719?utm_src=pdf-body
https://www.benchchem.com/product/b1150719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Gried and powdered plant material (Rabdosia IasiocarpaD

'

(Solvent Extraction (e.g., with methanol or ethanolD

'

(Solvent Partitioning (e.g., between ethyl acetate and WaterD

'

(Column Chromatography (e.g., silica gelD

'

Gigh-Performance Liquid Chromatography (H PLCD

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Carpalasionin.

Structural Elucidation

The determination of the precise chemical structure of Carpalasionin relies on a combination
of spectroscopic techniques:

e Mass Spectrometry (MS): Used to determine the molecular weight and elemental
composition of the molecule.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are used to identify the
chemical environments of the hydrogen and carbon atoms, respectively. 2D NMR techniques
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(such as COSY, HSQC, and HMBC) are employed to establish the connectivity between
atoms.

o X-ray Crystallography: If a suitable crystal can be grown, this technique provides the
definitive three-dimensional structure of the molecule.

Potential Sighaling Pathways and Biological Activity

While direct biological studies on Carpalasionin are limited in the public domain, its
classification as an ent-kaurane diterpenoid allows for informed hypotheses regarding its
potential biological activities and associated signaling pathways. Many compounds in this class
exhibit significant anticancer effects.

The proposed mechanism of action for anticancer ent-kaurane diterpenoids often involves the
modulation of key cellular processes that are dysregulated in cancer:
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Caption: Potential biological effects of Carpalasionin based on its chemical class.

Further investigation into these pathways could reveal specific molecular targets of
Carpalasionin. Key proteins and signaling cascades that are often affected by ent-kaurane
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diterpenoids include:

e Apoptosis Pathway: Modulation of BCL-2 family proteins (e.g., BAX) and activation of
caspases.

o Cell Cycle Regulation: Downregulation of cyclins and cyclin-dependent kinases (CDKSs).

o Metastasis: Inhibition of matrix metalloproteinases (MMPs) and the Vascular Endothelial
Growth Factor (VEGF) signaling pathway.

The structural information and hypothesized biological activities presented in this guide are
intended to serve as a valuable resource for the scientific community, encouraging further
investigation into the therapeutic potential of Carpalasionin.

 To cite this document: BenchChem. [In-depth Structural Analysis of the Diterpenoid
Carpalasionin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150719#structural-analysis-of-the-carpalasionin-
molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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